Cas no 778602-37-2 (4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid
• CAS No: 778602-37-2
• MF: C₁₅H₁₁Br₂NO₄
• MW: 429.060142755508
• CID: 5666728
• PubChem ID: 165892836
• Update Time: 2025-05-24

4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-3,5-dibromobenzoic acid
• EN300-27723715
• 778602-37-2
• 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid

• Inchi： 1S/C15H11Br2NO4/c16-11-6-10(14(19)20)7-12(17)13(11)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： BUFUKYFVHPTZTL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 428.90343g/mol
• Monoisotopic Mass: 426.90548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid

Comprehensive Overview of 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid (CAS No. 778602-37-2)

4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid (CAS No. 778602-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzoic acid derivative is characterized by its unique molecular structure, featuring a benzyloxy carbonylamino group and two bromine atoms at the 3 and 5 positions. Its chemical formula and molecular weight make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's synthetic utility lies in its ability to serve as a building block for peptide coupling reactions and protecting group strategies. Researchers often utilize 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid to introduce bromine atoms into aromatic systems, which can be further functionalized via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility aligns with current trends in green chemistry and sustainable synthesis, as it enables efficient step-economical routes to bioactive compounds.

In the context of modern drug discovery, CAS No. 778602-37-2 has been explored for its potential in designing enzyme inhibitors and receptor modulators. The presence of both electron-withdrawing bromine atoms and the carboxylic acid moiety allows for precise tuning of molecular interactions with biological targets. Recent publications have highlighted its use in developing anticancer agents and anti-inflammatory compounds, addressing two of the most searched health topics in scientific databases.

The physicochemical properties of 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid contribute to its research applications. Its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) facilitates its use in solution-phase chemistry. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to characterize and quantify this compound, reflecting the growing demand for analytical method development in chemical research.

From a commercial perspective, the compound's availability as a research-grade chemical meets the needs of academic and industrial laboratories focused on medicinal chemistry and material science. Its stability under standard storage conditions (-20°C in amber vials) ensures consistent performance in experimental workflows. This reliability is particularly important for researchers investigating structure-activity relationships (SAR) or developing high-throughput screening libraries.

Emerging applications of CAS No. 778602-37-2 include its potential use in bioconjugation chemistry and proteomics research. The reactive carboxylic acid group allows for covalent attachment to biomolecules, making it relevant to current studies in targeted drug delivery and diagnostic probe development. These applications resonate with trending searches in precision medicine and theranostics, demonstrating the compound's alignment with cutting-edge biomedical research.

Quality control specifications for 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid typically require ≥95% purity by HPLC analysis, with stringent limits on residual solvents and heavy metals. These standards reflect the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles and regulatory compliance in chemical synthesis. The compound's well-defined spectroscopic fingerprints (including characteristic infrared (IR) absorption bands and mass spectrometry (MS) patterns) further support its reliable identification in research settings.

Future research directions for this compound may explore its potential in metal-organic frameworks (MOFs) or as a precursor for organic electronic materials. The bromine atoms offer sites for further functionalization, while the aromatic core provides structural rigidity - properties valued in advanced material design. Such applications connect with growing interest in smart materials and molecular electronics, frequently searched topics in materials science communities.

In summary, 4-{(benzyloxy)carbonylamino}-3,5-dibromobenzoic acid (CAS No. 778602-37-2) represents a versatile chemical tool with broad relevance across multiple scientific disciplines. Its structural features enable diverse chemical transformations, while its biological activity potential keeps it relevant in drug discovery. As research continues to explore novel applications in biotechnology and nanomaterials, this compound maintains its position as a valuable asset in modern chemical research and development.